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  4. Methyl 2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Methyl 2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Methyl 2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 314261-23-9
VCID: VC0380680
InChI: InChI=1S/C20H18N4O3S3/c1-27-18(26)16-11-6-2-4-8-13(11)29-17(16)21-15(25)10-28-19-22-23-20-24(19)12-7-3-5-9-14(12)30-20/h3,5,7,9H,2,4,6,8,10H2,1H3,(H,21,25)
SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NN=C4N3C5=CC=CC=C5S4
Molecular Formula: C20H18N4O3S3
Molecular Weight: 458.6g/mol

Methyl 2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.: 314261-23-9

Main Products

VCID: VC0380680

Molecular Formula: C20H18N4O3S3

Molecular Weight: 458.6g/mol

Methyl 2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 314261-23-9

CAS No. 314261-23-9
Product Name Methyl 2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula C20H18N4O3S3
Molecular Weight 458.6g/mol
IUPAC Name methyl 2-[[2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C20H18N4O3S3/c1-27-18(26)16-11-6-2-4-8-13(11)29-17(16)21-15(25)10-28-19-22-23-20-24(19)12-7-3-5-9-14(12)30-20/h3,5,7,9H,2,4,6,8,10H2,1H3,(H,21,25)
Standard InChIKey JMNLVMPRMNAWLC-UHFFFAOYSA-N
SMILES COC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NN=C4N3C5=CC=CC=C5S4
Canonical SMILES COC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NN=C4N3C5=CC=CC=C5S4
PubChem Compound 1742101
Last Modified Nov 11 2021
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